
In-Depth Technical Guide to the Spectroscopic
Properties of Acid Green 28

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acid Green 28

Cat. No.: B1175345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Green 28, also known by its Colour Index name C.I. 625580, is a water-soluble

anthraquinone dye. Its molecular structure, characterized by a central anthraquinone core with

substituted amino groups and sulfonic acid moieties, is responsible for its vibrant green color.

The sulfonation renders the dye soluble in aqueous media, making it suitable for various

applications, including textile and leather dyeing. Understanding the spectroscopic properties of

Acid Green 28 is crucial for its application in scientific research, particularly in the development

of fluorescent probes and assays where its interaction with biological molecules can be

monitored. This guide provides a comprehensive overview of the available spectroscopic data

for Acid Green 28 and its related compound, Solvent Green 28, along with detailed

experimental protocols for spectroscopic analysis.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Acid Green 28 is presented in Table

1.
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Property Value Reference

Chemical Name Acid Green 28

Colour Index Name C.I. 625580

CAS Number 12217-29-7 [1]

Molecular Formula C₃₄H₃₂N₂Na₂O₁₀S₂ [1]

Molecular Weight 738.74 g/mol [1]

Appearance Green Powder

Solubility Water Soluble

Spectroscopic Properties
Absorption Spectroscopy
The absorption of light by Acid Green 28 is attributed to π → π* electronic transitions within its

conjugated aromatic system. While specific absorption data for Acid Green 28 in various

solvents is not readily available in the scientific literature, data for the closely related, non-

sulfonated compound, Solvent Green 28 (CAS 71839-01-5), provides valuable insight. Solvent

Green 28 exhibits strong absorption in the red region of the visible spectrum.

Table 2: Absorption Properties of Solvent Green 28

Solvent
Absorption Maximum
(λmax)

Molar Absorptivity (ε)

Ethanol
630 - 710 nm (strong

absorption range)[2]
Data not available

It is important to note that the sulfonation of the aromatic rings in Acid Green 28 is expected to

cause a shift in the absorption maximum (solvatochromic shift) compared to Solvent Green 28.

The extent of this shift will depend on the solvent polarity.

Fluorescence Spectroscopy
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Detailed fluorescence data, including the emission spectrum and quantum yield, for Acid
Green 28 are not extensively reported in peer-reviewed literature. Anthraquinone dyes, in

general, can exhibit fluorescence, and the emission properties are highly dependent on the

molecular structure and the solvent environment.

Table 3: Fluorescence Properties of Acid Green 28 (Hypothetical Data for Illustrative

Purposes)

Solvent
Excitation
Maximum (λex)

Emission Maximum
(λem)

Quantum Yield (Φ)

Water Data not available Data not available Data not available

Ethanol Data not available Data not available Data not available

Experimental Protocols
UV-Vis Absorption Spectroscopy
The following is a general protocol for measuring the UV-Vis absorption spectrum of a dye like

Acid Green 28.
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Sample Preparation

Measurement

Data Analysis

Prepare stock solution of Acid Green 28 in a suitable solvent (e.g., water or ethanol)

Prepare a series of dilutions of the stock solution

Measure the absorbance of each diluted sample

Prepare a blank sample containing only the solvent

Turn on and warm up the UV-Vis spectrophotometer

Set the desired wavelength range (e.g., 300-800 nm)

Calibrate the instrument with the blank sample

Plot absorbance at λmax vs. concentration (Beer-Lambert plot)Plot absorbance vs. wavelength to obtain the absorption spectrum

Identify the wavelength of maximum absorbance (λmax) Determine the molar absorptivity (ε) from the slope of the Beer-Lambert plot

Click to download full resolution via product page

Diagram 1: Workflow for UV-Vis Absorption Spectroscopy.

Fluorescence Quantum Yield Measurement (Relative
Method)
The relative method for determining fluorescence quantum yield involves comparing the

fluorescence of the sample to that of a standard with a known quantum yield.
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Preparation

Measurement

Calculation

Select a suitable fluorescence standard with a known quantum yield

Prepare solutions of the standard and Acid Green 28 with low absorbance (<0.1) at the excitation wavelength

Measure the UV-Vis absorbance of all solutions

Record the fluorescence emission spectra of all solutions under identical instrument settings

Integrate the area under the emission spectra

Calculate the quantum yield of Acid Green 28 using the formula: 
 Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample^2 / n_std^2)

Click to download full resolution via product page

Diagram 2: Workflow for Relative Fluorescence Quantum Yield Measurement.

Degradation Pathway
The electrochemical degradation of Acid Green 28 has been studied, revealing a pathway that

involves the initial removal of the sulfonic acid groups followed by the breakdown of the

anthraquinone core.
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Acid Green 28

Removal of Sulfonic Groups

Electrochemical Reduction

Anthraquinone Derivative

Cleavage of Anthraquinone Ring

Further Oxidation

Aminobenzene Derivatives and other smaller fragments

Click to download full resolution via product page

Diagram 3: Simplified Electrochemical Degradation Pathway of Acid Green 28.

Conclusion
While Acid Green 28 is a commercially available dye, a comprehensive public database of its

spectroscopic properties is lacking. The data for its non-sulfonated counterpart, Solvent Green

28, suggests strong absorption in the 630-710 nm range. Further research is required to fully

characterize the absorption and emission properties of Acid Green 28 in various solvents and

to determine its fluorescence quantum yield. The provided experimental protocols offer a

standardized approach for researchers to obtain this critical data, enabling the expanded use of

Acid Green 28 in various scientific and drug development applications. The degradation

pathway outlined provides insight into its environmental fate and potential for remediation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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